Cas no 5444-05-3 (Benzoicacid, 3-(acetyloxy)-4,5-dimethoxy-)
5444-05-3 structure
Product Name:Benzoicacid, 3-(acetyloxy)-4,5-dimethoxy-
CAS No:5444-05-3
MF:C11H12O6
MW:240.209383964539
CID:385423
PubChem ID:227808
Update Time:2025-04-19
Benzoicacid, 3-(acetyloxy)-4,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 3-(acetyloxy)-4,5-dimethoxy-
- AC1Q60S1; 3.4-Dimethylaether-5-acetyl-gallussaeure; CTK1H4706; AR-1E7281; 3-Acetoxy-4,5-dimethoxy-benzoesaeure; 3-acetoxy-4,5-dimethoxy-benzoic acid; AKOS004901657; AC1L5FRF; 3-acetoxy-4,5-dimethoxybenzoic acid; NSC19886; 3-(acetyloxy)-4,5-dimethoxybenzoic acid;
- SCHEMBL15673397
- 5444-05-3
- NSC19886
- AKOS004901657
- NSC-19886
- DTXSID90281048
-
- Inchi: 1S/C11H12O6/c1-6(12)17-9-5-7(11(13)14)4-8(15-2)10(9)16-3/h4-5H,1-3H3,(H,13,14)
- InChI Key: MDKAXOLGQLHQIP-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(=O)O)=CC=1OC(C)=O)OC
Computed Properties
- Exact Mass: 240.06336
- Monoisotopic Mass: 240.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- PSA: 82.06
- LogP: 1.32730
Benzoicacid, 3-(acetyloxy)-4,5-dimethoxy- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5444-05-3 (Benzoicacid, 3-(acetyloxy)-4,5-dimethoxy-) Related Products
- 2150-38-1(Methyl 3,4-dimethoxybenzoate)
- 1916-07-0(Methyl 3,4,5-trimethoxybenzoate)
- 5409-31-4(3,4-Diethoxybenzoic acid)
- 10543-12-1(4-(Acetyloxy)-3-methoxybenzoic Acid)
- 6970-19-0(3,4,5-Triethoxybenzoic acid)
- 72207-94-4(Ethylvanillin acetate)
- 35354-29-1(3,5-Diacetoxybenzoic acid)
- 6702-50-7(Methyl isovanillate)
- 881-68-5(Vanillin acetate)
- 3943-74-6(Methyl vanillate)
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